Cas no 151390-01-1 (N-(cyclopropylmethyl)pyrimidin-2-amine)

• Product Name: N-(cyclopropylmethyl)pyrimidin-2-amine
• CAS No: 151390-01-1
• MF: C₈H₁₁N₃
• MW: 149.193041086197
• CID: 99583
• PubChem ID: 28555541
• Update Time: 2025-10-28

N-(cyclopropylmethyl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinamine,N-(cyclopropylmethyl)-
• N-(Cyclopropylmethyl)-2-pyrimidinamine
• 2-Pyrimidinamine, N-(cyclopropylmethyl)- (9CI)
• N-(cyclopropylmethyl)pyrimidin-2-amine
• AKOS008100403
• EN300-1264184
• CS-0232156
• 151390-01-1
• BGA39001

• Inchi： 1S/C8H11N3/c1-4-9-8(10-5-1)11-6-7-2-3-7/h1,4-5,7H,2-3,6H2,(H,9,10,11)
• InChI Key： JKAPMYTVHIFXIG-UHFFFAOYSA-N
• SMILES： N(C1N=CC=CN=1)CC1CC1

Computed Properties

• Exact Mass: 149.09543
• Monoisotopic Mass: 149.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.8A^2
• XLogP3: 1.3

Experimental Properties

• PSA: 37.81

Additional information on N-(cyclopropylmethyl)pyrimidin-2-amine

Comprehensive Overview of N-(cyclopropylmethyl)pyrimidin-2-amine (CAS No. 151390-01-1): Properties, Applications, and Research Insights

N-(cyclopropylmethyl)pyrimidin-2-amine (CAS No. 151390-01-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This pyrimidine derivative is characterized by a cyclopropylmethyl group attached to the nitrogen atom of the pyrimidine ring, which contributes to its distinct chemical and biological properties. Researchers are increasingly exploring its potential as a building block in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The growing interest in N-(cyclopropylmethyl)pyrimidin-2-amine aligns with current trends in precision medicine and small-molecule therapeutics. As the pharmaceutical industry shifts toward targeted therapies, compounds like this are being investigated for their ability to modulate specific biological pathways. Recent studies have highlighted its relevance in cancer research, where pyrimidine-based compounds are frequently employed due to their ability to interfere with DNA synthesis and cell proliferation.

From a chemical perspective, CAS No. 151390-01-1 exhibits notable stability under standard laboratory conditions, making it suitable for various synthetic applications. Its molecular weight of 163.21 g/mol and moderate lipophilicity contribute to its favorable drug-like properties, a key consideration in modern medicinal chemistry. The compound's solubility profile allows for flexibility in formulation development, addressing a common challenge in bioavailability optimization.

In the context of green chemistry initiatives, researchers are exploring sustainable synthesis routes for N-(cyclopropylmethyl)pyrimidin-2-amine. This aligns with the pharmaceutical industry's push toward environmentally friendly manufacturing processes. The compound's relatively simple structure presents opportunities for atom-economical synthesis, reducing waste generation and improving process efficiency.

The analytical characterization of 151390-01-1 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure precise quality control, which is crucial for research applications. Recent advancements in analytical chemistry have enabled more accurate quantification of this compound in complex matrices, supporting its use in metabolite studies and pharmacokinetic research.

In agrochemical applications, N-(cyclopropylmethyl)pyrimidin-2-amine derivatives have shown promise as plant growth regulators and pest control agents. The cyclopropyl moiety in particular appears to enhance biological activity against certain plant pathogens. This has led to increased patent activity in this sector, with several applications filed in recent years for related compounds.

The compound's safety profile has been extensively studied, with research focusing on its toxicological properties and environmental fate. Current data suggest favorable characteristics regarding biodegradability and ecotoxicity, making it an attractive candidate for further development. These findings are particularly relevant given increasing regulatory scrutiny of chemical products worldwide.

From a commercial perspective, the global market for pyrimidine derivatives like 151390-01-1 is expanding rapidly. Industry reports indicate growing demand from both pharmaceutical and agricultural sectors, driven by the need for novel active ingredients. The compound's versatility as a chemical intermediate positions it well in this evolving market landscape.

Future research directions for N-(cyclopropylmethyl)pyrimidin-2-amine include exploration of its potential in neurological disorders and inflammatory conditions. Preliminary studies suggest that structural modifications could yield compounds with activity against specific enzyme targets implicated in these disease areas. Such investigations align with current trends in personalized medicine and targeted drug delivery systems.

In conclusion, CAS No. 151390-01-1 represents an important compound in modern chemical research, with applications spanning multiple industries. Its unique structural features, combined with favorable physicochemical properties, make it a valuable tool for scientists exploring new therapeutic and agrochemical solutions. As research continues to uncover its full potential, N-(cyclopropylmethyl)pyrimidin-2-amine is poised to play an increasingly significant role in addressing contemporary challenges in human health and agricultural productivity.